Cas no 35212-86-3 (Methyl 3-Amino-4-chloro-1-benzothiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-4-chloro-1-benzothiophene-2-carboxylate
• CAS No: 35212-86-3
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD01566406
• CID: 295466
• PubChem ID: 2818443
• Update Time: 2025-10-05

Methyl 3-Amino-4-chloro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-chlorobenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylicacid, 3-amino-4-chloro-, methyl ester
• METHYL 3-AMINO-4-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLATE
• 3-amino-4-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl 3-amino-4-chlorobenzothiophene-2-carboxylate
• POFRZYJVEIUDHS-UHFFFAOYSA-N
• CS-0213488
• DTXSID50384766
• SCHEMBL4343748
• G10025
• 10Y-0710
• MFCD01566406
• FT-0679979
• AKOS005069354
• 35212-86-3
• METHYL3-AMINO-4-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLATE
• STL131901
• Methyl 3-Amino-4-chloro-1-benzothiophene-2-carboxylate

• MDL： MFCD01566406
• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)9-8(12)7-5(11)3-2-4-6(7)15-9/h2-4H,12H2,1H3
• InChI Key： POFRZYJVEIUDHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=C(C(=O)OC)S2)N

Computed Properties

• Exact Mass: 240.99600
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.463
• Melting Point: 105-109°
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 192.7°C
• Refractive Index: 1.693
• PSA: 80.56000
• LogP: 3.50470
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 3-Amino-4-chloro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)